2-Phenethylsulfanyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-ylamine

• Molecular Formula: C18H19N3S2
• Molecular Weight: 341.5g/mol
• IUPAC Name: 2-(2-phenylethylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C18H19N3S2/c19-16-15-13-8-4-5-9-14(13)23-17(15)21-18(20-16)22-11-10-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H2,19,20,21)
• InChI Key: SGJOGZCAZRQAMZ-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C3=C(N=C(N=C3S2)SCCC4=CC=CC=C4)N

Description

2-phenethylsulfanyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-ylamine is a benzothienopyrimidine.

Scientific Research Applications

• Synthesis and Structural Analysis : The synthesis and structural characterization of thieno[2,3-d]pyrimidine derivatives, including methods and yield optimization, have been reported. For instance, Xue Yin, Sung Min Kim, and Yang Song (2022) discussed an efficient synthesis method for a thieno[2,3-d]pyrimidine derivative bearing a 4,5-imidazolidinedione moiety (Yin, Kim, & Song, 2022).

• Antitumor Activities : Some derivatives have shown promising antitumor activities. Nie Yao et al. (2014) synthesized two novel 2-trifluoromethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-amine derivatives and found that one of the compounds exhibited potent antitumor activity against BCG-823, more than 5-fluorouracil (Nie et al., 2014).

• Anti-Tubercular Properties : Ganesh Samala et al. (2016) synthesized derivatives of 2-substituted 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-amine and evaluated them against Mycobacterium tuberculosis. They found that one compound was more potent than standard drugs like isoniazid and rifampicin against non-replicative MTB (Samala et al., 2016).

• Synthesis of Bioactive Compounds : Research has also focused on the synthesis of bioactive thieno[2,3-d]pyrimidin-4(3H)-one derivatives and their biological activities. For example, Sobhi M. Gomha (2009) detailed the synthesis of 6,7,8,9-tetrahydrobenzo[4,5]thieno[2,3-d]-1,2,4-triazolo[4,5-a]pyrimidin-5-ones and their screening for biological activity (Gomha, 2009).

• Potential in Drug Development : The potential of thieno[2,3-d]pyrimidin-4-ylamine derivatives in drug development, particularly in addressing various diseases, has been a significant area of investigation. For instance, F. Islam et al. (2022) designed and synthesized a series of 4-substituted 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines, evaluating their biological activities as microtubule targeting agents (Islam et al., 2022).